Cas no 2253631-03-5 (1-(Bromomethyl)-2-oxabicyclo[2.1.1]hexane)

• Product Name: 1-(Bromomethyl)-2-oxabicyclo[2.1.1]hexane
• CAS No: 2253631-03-5
• MF: C₆H₉BrO
• MW: 177.039061307907
• MDL: MFCD31719727
• CID: 4787334
• PubChem ID: 137935866
• Update Time: 2026-02-27

1-(Bromomethyl)-2-oxabicyclo[2.1.1]hexane Chemical and Physical Properties

Names and Identifiers

• 1-(Bromomethyl)-2-oxabicyclo[2.1.1]hexane
• EN300-2575407
• EN300-37337729
• AT20101
• 2253631-03-5
• (1s,4s)-1-(bromomethyl)-2-oxabicyclo[2.1.1]hexane

• MDL： MFCD31719727
• Inchi： 1S/C6H9BrO/c7-4-6-1-5(2-6)3-8-6/h5H,1-4H2
• InChI Key： DYOOINOBXMHTJP-UHFFFAOYSA-N
• SMILES： BrCC12CC(CO1)C2

Computed Properties

• Exact Mass: 175.98368g/mol
• Monoisotopic Mass: 175.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 9.2

Additional information on 1-(Bromomethyl)-2-oxabicyclo[2.1.1]hexane

Recent Advances in the Application of 1-(Bromomethyl)-2-oxabicyclo[2.1.1]hexane (CAS: 2253631-03-5) in Chemical Biology and Pharmaceutical Research

The compound 1-(Bromomethyl)-2-oxabicyclo[2.1.1]hexane (CAS: 2253631-03-5) has recently emerged as a promising scaffold in medicinal chemistry and chemical biology research. This bicyclic ether derivative possesses unique structural features that make it particularly valuable for the development of novel bioactive molecules. Recent studies have highlighted its potential as a versatile building block for the synthesis of constrained analogs of biologically active compounds, with applications ranging from drug discovery to chemical probe development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of conformationally restricted analogs of neurotransmitter modulators. The researchers utilized the bromomethyl group at the 1-position for efficient functionalization, while the rigid bicyclic framework provided enhanced metabolic stability compared to flexible analogs. Molecular docking studies revealed that derivatives incorporating this scaffold showed improved binding affinity to target proteins in the central nervous system.

In the field of PROTAC (Proteolysis Targeting Chimera) development, a recent patent application (WO2023051234) disclosed the use of 1-(Bromomethyl)-2-oxabicyclo[2.1.1]hexane as a linker component. The compound's unique geometry was found to optimize the spatial orientation between the E3 ligase binder and the target protein binder, leading to improved degradation efficiency. This application takes advantage of the scaffold's ability to maintain proper distance and angle between functional groups while resisting enzymatic degradation.

Recent synthetic methodology developments have expanded the accessibility of this compound. A 2024 publication in Organic Letters described an improved synthetic route starting from readily available 2-oxabicyclo[2.1.1]hexane derivatives, achieving higher yields and better purity of the bromomethyl derivative. This advancement is particularly significant as it addresses previous challenges in the large-scale production of this valuable intermediate.

The compound's potential in antibiotic development was highlighted in a recent ACS Infectious Diseases paper, where derivatives showed promising activity against drug-resistant bacterial strains. The constrained structure appears to prevent common resistance mechanisms while maintaining membrane permeability. Structure-activity relationship studies indicated that modifications at the bromomethyl position could fine-tune both antibacterial activity and pharmacological properties.

Ongoing research is exploring the use of 1-(Bromomethyl)-2-oxabicyclo[2.1.1]hexane in covalent inhibitor design. The reactive bromomethyl group serves as an effective warhead for targeted covalent modification of proteins, while the bicyclic framework provides optimal positioning for selective binding. Preliminary results from these studies suggest potential applications in targeting previously "undruggable" proteins involved in cancer and neurodegenerative diseases.

In conclusion, 1-(Bromomethyl)-2-oxabicyclo[2.1.1]hexane (CAS: 2253631-03-5) represents a versatile and valuable scaffold in contemporary medicinal chemistry research. Its unique structural properties, combined with recent synthetic advancements and diverse biological applications, position it as an important tool for drug discovery and chemical biology. Future research directions likely include further exploration of its applications in targeted protein degradation, covalent inhibitor design, and as a platform for developing novel therapeutic agents with improved pharmacological profiles.